2-Amino-1-(2,5-dimethoxyphenyl)ethanone hydrochloride
Overview
Description
2-Amino-1-(2,5-dimethoxyphenyl)ethanone hydrochloride is a chemical compound with the molecular formula C10H14ClNO3 . It is the immediate and active metabolite of midrodine, a direct-acting sympathomimetic with selective alpha-adrenergic agonist activity .
Molecular Structure Analysis
The molecular structure of 2-Amino-1-(2,5-dimethoxyphenyl)ethanone hydrochloride can be represented by the SMILES stringOC(CN)C1=C(OC)C=CC(OC)=C1 . The InChI key for this compound is VFRCNXKYZVQYLX-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-1-(2,5-dimethoxyphenyl)ethanone hydrochloride are as follows :Scientific Research Applications
Neuropharmacological Studies
The structural similarity of this compound to certain neurotransmitters suggests potential applications in neuropharmacology. Researchers can use it to study the binding affinity and agonist/antagonist properties on various neurotransmitter receptors .
Analytical Chemistry
As an analytical standard, this compound aids in the calibration of analytical instruments. It can be used to establish baselines or for comparison in mass spectrometry and chromatography to identify or quantify substances within a sample .
Medicinal Chemistry
In medicinal chemistry, this compound’s derivatives could be explored for their therapeutic properties. Its modification could lead to the development of new drugs with applications in treating diseases such as hypertension or cardiac arrhythmias .
Material Science
The compound’s unique structure makes it a candidate for the development of advanced materials. For instance, it could be incorporated into polymers to enhance their properties or to create novel electronic materials .
Agricultural Chemistry
In the field of agricultural chemistry, derivatives of this compound could be investigated for their use as pesticides or herbicides. Its chemical properties might be harnessed to control pests or promote plant growth .
Environmental Science
Lastly, this compound could be used in environmental science research to develop sensors or indicators for pollutants. Its reactivity with specific environmental contaminants could allow for the detection and monitoring of these substances .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-amino-1-(2,5-dimethoxyphenyl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c1-13-7-3-4-10(14-2)8(5-7)9(12)6-11;/h3-5H,6,11H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOHFSXOLQDGUIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20657757 |
Source
|
| Record name | 2-Amino-1-(2,5-dimethoxyphenyl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20657757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(2,5-dimethoxyphenyl)ethanone hydrochloride | |
CAS RN |
671224-08-1 |
Source
|
| Record name | 2-Amino-1-(2,5-dimethoxyphenyl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20657757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexamethylen-bis-benzylamin-dihydrochlorid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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